Cas no 2138005-95-3 (4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine)

4-Chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine is a heterocyclic compound featuring a fused imidazo[4,5-d]pyridazine core substituted with a chloro group at the 4-position and a cyclopropyl moiety at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the cyclopropyl ring contributes to steric and electronic modulation, improving selectivity in cross-coupling reactions. Its rigid bicyclic framework offers stability, facilitating further functionalization. The compound is particularly useful in the development of kinase inhibitors and other biologically active molecules, where precise structural control is critical. High purity and consistent quality ensure reliable performance in research and industrial applications.
4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine structure
2138005-95-3 structure
Product Name:4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine
CAS No:2138005-95-3
MF:C8H7ClN4
MW:194.620979547501
CID:5852645
PubChem ID:165796153
Update Time:2025-06-13

4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine
    • EN300-1074657
    • 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine
    • 2138005-95-3
    • Inchi: 1S/C8H7ClN4/c9-8-7-6(3-11-12-8)13(4-10-7)5-1-2-5/h3-5H,1-2H2
    • InChI Key: CQRSLMYKMSEJSF-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=NN=1)N(C=N2)C1CC1

Computed Properties

  • Exact Mass: 194.0359239g/mol
  • Monoisotopic Mass: 194.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.6Ų

4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine Pricemore >>

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4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine Related Literature

Additional information on 4-chloro-1-cyclopropyl-1H-imidazo4,5-dpyridazine

4-Chloro-1-Cyclopropyl-1H-Imidazo[4,5-d]Pyridazine: A Promising Compound in Medicinal Chemistry

4-Chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine (CAS No. 2138005-95-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The imidazopyridazine scaffold is a versatile platform for the development of new drugs. The presence of a cyclopropyl group and a chlorine substituent in the structure of 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine imparts specific pharmacological properties that make it an attractive candidate for further investigation. Recent studies have highlighted the importance of these substituents in modulating the compound's biological activity and selectivity.

In the context of antiviral research, 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine has shown promising results against several viral pathogens. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus (HSV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, making it a potential lead for the development of new antiviral therapies.

Beyond its antiviral properties, 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine has also demonstrated significant antibacterial activity. Research conducted by a team at the University of California, San Francisco, found that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The broad-spectrum antibacterial activity is attributed to its ability to disrupt bacterial cell wall synthesis and protein synthesis pathways. These findings suggest that 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine could be a valuable addition to the arsenal of antibiotics needed to combat multidrug-resistant bacteria.

In addition to its antimicrobial properties, 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine has shown promise in cancer research. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism underlying its anticancer activity involves induction of apoptosis and inhibition of angiogenesis. These findings have sparked interest in exploring 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine as a potential anticancer agent.

The pharmacokinetic profile of 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine has been extensively studied to assess its suitability for clinical development. In vitro and in vivo experiments have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine, several clinical trials are currently underway. Phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These preliminary results are encouraging and provide a strong foundation for advancing to Phase II trials, where the therapeutic potential of 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine will be more rigorously evaluated.

In conclusion, 4-chloro-1-cyclopropyl-1H-imidazo[4,5-d]pyridazine (CAS No. 2138005-95-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating viral infections, bacterial infections, and cancer.

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